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molecular formula C6H18OSi2 B120664 Hexamethyldisiloxane CAS No. 107-46-0

Hexamethyldisiloxane

Cat. No. B120664
CAS RN: 107-46-0
M. Wt: 162.38 g/mol
InChI Key: UQEAIHBTYFGYIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08778951B2

Procedure details

To a solution of DIPEA (6.12 mL, 35.0 mmol) in DCM (80 mL) was added trimethylsilyl trifluoromethanesulfonate (7.79 g, 35.0 mmol) followed by a solution of tetrahydro-2H-pyran-4-carbaldehyde (2 g, 17.52 mmol) in DCM (80 mL) at 0° C. Upon completion of the addition, the reaction mixture was allowed to stir at ambient temperature for 2 hr. The mixture was concentrated in vacuo and the resulting residue was treated with hexane (200 mL). The precipitate was filtered off and the solution was concentrated in vacuo providing crude trimethylsilyl ether, which was directly used in the next step without further purification.
Name
DIPEA
Quantity
6.12 mL
Type
reactant
Reaction Step One
Name
trimethylsilyl trifluoromethanesulfonate
Quantity
7.79 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
80 mL
Type
solvent
Reaction Step One
Name
tetrahydro-2H-pyran-4-carbaldehyde
Quantity
2 g
Type
reactant
Reaction Step Two
Name
DCM
Quantity
80 mL
Type
solvent
Reaction Step Two
Name
trimethylsilyl ether

Identifiers

REACTION_CXSMILES
CCN(C(C)C)C(C)C.FC(F)(F)S([O:15][Si:16]([CH3:19])([CH3:18])[CH3:17])(=O)=O.O1CCC(C=O)CC1>C(Cl)Cl>[CH3:17][Si:16]([O:15][Si:16]([CH3:19])([CH3:18])[CH3:17])([CH3:19])[CH3:18]

Inputs

Step One
Name
DIPEA
Quantity
6.12 mL
Type
reactant
Smiles
CCN(C(C)C)C(C)C
Name
trimethylsilyl trifluoromethanesulfonate
Quantity
7.79 g
Type
reactant
Smiles
FC(S(=O)(=O)O[Si](C)(C)C)(F)F
Name
DCM
Quantity
80 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
tetrahydro-2H-pyran-4-carbaldehyde
Quantity
2 g
Type
reactant
Smiles
O1CCC(CC1)C=O
Name
DCM
Quantity
80 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir at ambient temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
Upon completion of the addition
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated in vacuo
ADDITION
Type
ADDITION
Details
the resulting residue was treated with hexane (200 mL)
FILTRATION
Type
FILTRATION
Details
The precipitate was filtered off
CONCENTRATION
Type
CONCENTRATION
Details
the solution was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 2 h
Name
trimethylsilyl ether
Type
product
Smiles
C[Si](C)(C)O[Si](C)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.